Cas no 1620401-83-3 (UNC0379 TFA)

• Product Name: UNC0379 TFA
• CAS No: 1620401-83-3
• MF: C₂₅H₃₆F₃N₅O₄
• MW: 527.5797
• MDL: MFCD28385863
• CID: 2601346
• PubChem ID: 329825899
• Update Time: 2025-06-25

UNC0379 TFA Chemical and Physical Properties

Names and Identifiers

• UNC0379 (trifluoroacetate)
• UNC-0379 trifluoroacetate
• 6,7-Dimethoxy-2-(pyrrolidin-1-yl)-N-(5-(pyrrolidin-1-yl)-pentyl)quinazolin-4-amine trifluoroacetate salt
• UNC0379 TFA
• UNC0379 trifluoroacetate
• UNC0379 trifluoroacetate salt
• UNC0379 (TFA)
• 6,7-Dimethoxy-2-(pyrrolidin-1-yl)-N-(5-(pyrrolidin-1-yl)pentyl)quinazolin-4-amine x2,2,2-trifluoroacetate
• 6,7-dimethoxy-2-pyrrolidin-1-yl-N-(5-pyrrolidin-1-ylpentyl)quinazolin-4-amine;2,2,2-trifluoroacetic acid
• HY-12335A
• 1620401-83-3
• MS-29764
• 6,7-dimethoxy-2-(pyrrolidin-1-yl)-N-[5-(pyrrolidin-1-yl)pentyl]quinazolin-4-amine; trifluoroacetic acid
• DA-78774
• VPC40183
• AKOS030526613
• CS-3606
• 6,7-Dimethoxy-2-(pyrrolidin-1-yl)-N-(5-(pyrrolidin-1-yl)pentyl)quinazolin-4-aminex2,2,2-trifluoroacetate

• MDL： MFCD28385863
• Inchi： 1S/C23H35N5O2.C2HF3O2/c1-29-20-16-18-19(17-21(20)30-2)25-23(28-14-8-9-15-28)26-22(18)24-10-4-3-5-11-27-12-6-7-13-27;3-2(4,5)1(6)7/h16-17H,3-15H2,1-2H3,(H,24,25,26);(H,6,7)
• InChI Key： NRGGPYZTHNAVFM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O[H])(F)F.O(C([H])([H])[H])C1=C(C([H])=C2C(=C1[H])C(=NC(=N2)N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 527.27193913 g/mol
• Monoisotopic Mass: 527.27193913 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 581
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• Molecular Weight: 527.6

UNC0379 TFA Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on UNC0379 TFA

UNC0379 TFA: A Comprehensive Overview

UNC0379 TFA (CAS No. 1620401-83-3) is a compound of significant interest in the field of chemical research and development. This compound, also known as UNC0379 Trifluoroacetate, has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the details of UNC0379 TFA, including its structure, synthesis, properties, and the latest research findings.

The CAS No. 1620401-83-3 designation uniquely identifies UNC0379 TFA in chemical databases worldwide. This compound is classified as a trifluoroacetate salt, which is a common functional group in organic chemistry. The trifluoroacetate group (-CF₃COO⁻) is known for its stability and reactivity, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the importance of UNC0379 TFA in the development of advanced materials and pharmaceuticals. Researchers have explored its role in the synthesis of bioactive compounds, where its trifluoroacetate group plays a crucial role in modulating the physical and chemical properties of the resulting products. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that UNC0379 TFA can serve as an effective precursor for the synthesis of novel antiviral agents.

In terms of synthesis, UNC0379 TFA is typically prepared through a multi-step process involving nucleophilic substitution and acid-base reactions. The synthesis pathway involves the reaction of an appropriate amine with trifluoroacetic acid (TFA), followed by purification to isolate the final product. This method ensures high purity and consistency, which are critical for its use in research and industrial applications.

The physical properties of UNC0379 TFA are well-documented, with a melting point of approximately 155°C and a boiling point around 285°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for use in various laboratory settings. Additionally, UNC0379 TFA exhibits excellent stability under normal storage conditions, provided it is protected from moisture and light.

One of the most promising applications of UNC0379 TFA lies in its use as an intermediate in pharmaceutical manufacturing. Its ability to facilitate the formation of complex molecular architectures has made it a valuable tool in drug discovery programs. For example, recent research has shown that UNC0379 TFA can be used to synthesize compounds with potential anticancer activity, highlighting its importance in the development of novel therapeutic agents.

In addition to its role in pharmaceuticals, UNC0379 TFA has also found applications in materials science. Its unique electronic properties make it an ideal candidate for use in the development of advanced polymers and coatings. A 2022 study published in *Macromolecules* demonstrated that incorporating UNC0379 TFA into polymer formulations can significantly enhance their mechanical strength and thermal stability.

The environmental impact of UNC0379 TFA has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to other chemicals used in similar applications. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices during its production and use.

In conclusion, UNC0379 TFA (CAS No. 1620401-83-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with its potential for use in drug discovery and materials science, make it a subject of ongoing research interest. As new studies continue to emerge, we can expect further advancements in our understanding of this compound's capabilities and its role in shaping future innovations.